N-(4-methylphenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide

• IUPAC Name: N-(4-methylphenyl)-2,3-dihydro-1,4-benzothiazine-4-carboxamide
• InChI: InChI=1S/C16H16N2OS/c1-12-6-8-13(9-7-12)17-16(19)18-10-11-20-15-5-3-2-4-14(15)18/h2-9H,10-11H2,1H3,(H,17,19)
• InChI Key: WSWYTCRYJZTNLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCSC3=CC=CC=C32
• Molecular Formula: C16H16N2OS
• Molecular Weight: 284.4 g/mol

Description

“N-(4-methylphenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide” is a chemical compound. Its molecular formula is C14H13NO. It is also known by other names such as p-Benzotoluidide, p-Toluoylaniline, Benzamide, N-p-tolyl-, Benzoic acid p-toluidide, N-Benzoyl-p-toluidine, and 4’-Methylbenzanilide.

Chemical Reactions Analysis

The chemical reactions involving “N-(4-methylphenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide” could be complex and would depend on the specific conditions and reactants used. Unfortunately, specific data on the chemical reactions analysis of this compound is not available in the retrieved data.

Scientific Research Applications

Molecular Conformations and Biological Activity

The study by (Ukrainets et al., 2018) delves into the synthesis and biological activity of N-hetaryl(aryl)alkyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides. The paper emphasizes the significant analgesic and anti-inflammatory properties of these compounds, comparing their effectiveness to established medications like Lornoxicam and Diclofenac. It also discusses the correlation between the molecular conformations of these compounds and their potency as analgesics.

Crystal Structure and Biological Properties

The research by (Siddiqui et al., 2008) focuses on the crystal structures of certain N-(X-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxides. It highlights how these structures are stabilized by intramolecular hydrogen bonds and discusses the conformation of the heterocyclic thiazine rings in these structures.

Synthesis of Tetrahydrobenzo[b]thiophene Derivatives

The work by (Abdalha et al., 2011) outlines the synthesis of new tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation. This paper provides insights into the synthetic pathways and possible applications of these compounds in various scientific domains.

Spatial Structure and Biological Activity

The paper by (Ukrainets et al., 2019) discusses the synthesis of enantiomers of N-(1-arylethyl)-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides and explores their spatial structure and biological activity. It underlines the strong relationship between the spatial structure of these compounds and their analgesic and anti-inflammatory properties.